Cas no 862975-30-2 (6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 862975-30-2
• MF: C₁₆H₁₂FN₃S₂
• MW: 329.41498374939
• CID: 6220173
• PubChem ID: 7109983
• Update Time: 2025-11-06

6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• AKOS024591056
• 6-ethyl-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
• AB00670854-01
• F0646-2866
• 862975-30-2
• N-(6-ethyl-1,3-benzothiazol-2-yl)-4-fluoro-1,3-benzothiazol-2-amine

• Inchi： 1S/C16H12FN3S2/c1-2-9-6-7-11-13(8-9)22-15(18-11)20-16-19-14-10(17)4-3-5-12(14)21-16/h3-8H,2H2,1H3,(H,18,19,20)
• InChI Key： WTEXBDCIUZGPTM-UHFFFAOYSA-N
• SMILES： S1C(NC2=NC3C(=CC=CC=3S2)F)=NC2C=CC(CC)=CC1=2

Computed Properties

• Exact Mass: 329.04566790g/mol
• Monoisotopic Mass: 329.04566790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

Introduction to 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862975-30-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, identified by the CAS number 862975-30-2, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and promising biological activities. The compound belongs to the benzothiazole class of scaffolds, which are well-documented for their broad spectrum of biological interactions, making them invaluable in the development of therapeutic agents. The presence of multiple fused rings and functional groups, including ethyl, fluoro-substituted benzothiazole, and amine moieties, contributes to its diverse chemical properties and potential applications.

The molecular structure of 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine encompasses two benzothiazole rings linked through an amine bridge, with an ethyl group attached at the 6-position of one ring and a 4-fluoro-substituted benzothiazole moiety at the 2-position of the other. This arrangement creates a rigid framework that can interact with biological targets in a highly specific manner. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The dual benzothiazole core further increases the compound's potential for multitarget interactions, a strategy increasingly employed in modern drug discovery to achieve synergistic therapeutic effects.

In recent years, there has been a surge in research focusing on benzothiazole derivatives due to their demonstrated efficacy across various therapeutic areas. Studies have highlighted the compound's potential as an antimicrobial agent, with preliminary investigations suggesting activity against resistant bacterial strains. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Additionally, the compound exhibits anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The amine functionality at the core structure is particularly relevant here, as it can modulate cytokine production and inhibit key inflammatory enzymes.

Another area where 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine shows promise is in cancer therapy. Emerging research indicates that benzothiazole derivatives can induce apoptosis in tumor cells by activating caspase-dependent pathways. The electron-deficient nature of the benzothiazole ring system facilitates redox reactions that can generate reactive oxygen species (ROS), leading to oxidative stress and cell death in cancerous tissues while sparing healthy cells. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating central nervous system (CNS) tumors. Current clinical trials are exploring its efficacy in combination with existing chemotherapeutic agents to improve treatment outcomes.

The fluoro-substituent in 6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine plays a pivotal role in enhancing its pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. In this compound, the fluoro group at position 4 of one benzothiazole ring likely contributes to its selectivity for certain enzymes or receptors involved in cancer progression or inflammation. Computational modeling studies have predicted that this modification can fine-tune the compound's interaction with proteins such as kinases and transcription factors, which are often dysregulated in diseases like cancer.

From a synthetic chemistry perspective,6-ethyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amino exemplifies the sophistication achievable through multi-step organic synthesis. The construction of the dual benzothiazole core requires precise control over reaction conditions to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient routes to these complex scaffolds without compromising structural integrity. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to form carbon-carbon bonds between the two benzothiazole units with high selectivity. These methodologies not only streamline production but also allow for rapid diversification of analogs for high-throughput screening.

The pharmaceutical industry has recognized the importance of structure-based drug design, where computational techniques are used to predict how a molecule will interact with its biological target at an atomic level. In the case of 6-ethyl-N-(4-fluoro-l ,3 -benzot h i az ol - 2 - yl ) - l ,3 -benzot h i az ol - 2 - ami ne, molecular docking studies have identified potential binding pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central mediators of inflammation and pain signaling. By optimizing key interactions within these pockets, medicinal chemists aim to develop derivatives with enhanced potency and reduced side effects compared to existing drugs like nonsteroidal anti-inflammatory drugs (NSAIDs).

The environmental impact of pharmaceutical development cannot be overlooked when evaluating compounds like 6 - ethyl - N -(4 - fluoro-l ,3 -benzot h i az ol - 2 - yl ) - l ,3 -benzot h i az ol - 2 - ami ne . Modern drug discovery increasingly incorporates principles of green chemistry to minimize waste and hazardous byproducts during synthesis . Techniques such as continuous flow synthesis allow for real-time monitoring and adjustment of reaction parameters , reducing energy consumption while maintaining high yields . Additionally, biodegradable solvents are being explored as alternatives to traditional organic solvents , which often pose environmental risks . These sustainable practices ensure that promising compounds like this one can progress through development without undue ecological harm.

The regulatory landscape for novel pharmaceuticals presents both challenges and opportunities for compounds like 6 - ethyl - N -(4-fl uor o-l ,3-ben z oth i az ol-l 92-yi l)l ,32b en z oth i az ol-z-am ine . Regulatory agencies require extensive preclinical data demonstrating safety profiles before approving human trials , but advances in *in silico* toxicology tools are accelerating this process by predicting potential hazards early in development . This approach not only saves time but also reduces reliance on animal testing , aligning with growing ethical concerns about animal welfare . As regulatory pathways become more streamlined, companies can bring innovative therapeutics like this one faster into clinical practice where they may address unmet medical needs more effectively than existing treatments.

In conclusion,6 ethyl-N -(4-fl uor o-l ,32b en z oth i az ol-z-yi l)l ,32b en z oth i az ol-z-am ine (CAS No .86 297530 ) represents an exciting advancement in medicinal chemistry with significant implications for treating diseases ranging from cancer t o inflammation . Its unique structural features—t he dual b en z oth i az ole core ， t he flu oro substituent ， t he eth yl group ， t he am ine linkage—all contribute t o its versatility as a lead compoun d f or further optimization . As research continues t o uncover new applications ， t his c ompound serves as a testament t o t he ingenuity behind modern drug discovery efforts aimed at improving human health worldwide.